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Compound of Interest

Compound Name: 1-Acetyl-3,5-dimethyl Adamantane

Cat. No.: B1147207

Essential Safety and Handling Guide for 1-Acetyl-
3,5-dimethyl Adamantane

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Acetyl-3,5-dimethyl Adamantane (CAS No. 40430-57-7). The following protocols are based
on available safety data for structurally similar adamantane derivatives and general laboratory
safety principles, due to the limited availability of a specific Safety Data Sheet (SDS) for this
compound. It is imperative to handle this chemical with caution in a controlled laboratory
environment.

Hazard Identification and Control

1-Acetyl-3,5-dimethyl Adamantane is a solid chemical for research use only.[1] Based on
data from similar adamantane compounds, it may cause skin, eye, and respiratory irritation,
and could be harmful if swallowed.[2] Therefore, implementing appropriate engineering controls
and utilizing personal protective equipment are essential to minimize exposure.

Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.[2]

o Ensure safety shower and eyewash stations are readily accessible.
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against chemical exposure. The following table summarizes the recommended PPE

for handling 1-Acetyl-3,5-dimethyl Adamantane.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when
there is a risk of splashing or

dust generation.

Protects against airborne
particles and potential

splashes.

Hand Protection

Disposable nitrile gloves.
Inspect for tears or holes
before each use. Change
gloves immediately upon

contamination.

Provides a barrier against skin

contact.

Body Protection

A fully buttoned, long-sleeved

laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) may be necessary
if handling large quantities or if
dust generation is

unavoidable.

Prevents inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural steps for the safe handling of 1-Acetyl-3,5-dimethyl

Adamantane from receipt to use.

» Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.

o Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.
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e Preparation and Weighing:

o Conduct all weighing and solution preparation inside a chemical fume hood to minimize
inhalation exposure.

o Use a spatula for transferring the solid chemical to avoid generating dust.
o Experimental Use:

o Wear all recommended PPE throughout the experiment.

o Avoid eating, drinking, or smoking in the laboratory.[2]

o Keep the container closed when not in use.
o Spill Cleanup:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental and personnel safety.
e Waste Collection:

o Collect all waste containing 1-Acetyl-3,5-dimethyl Adamantane, including contaminated
PPE and cleaning materials, in a designated and clearly labeled hazardous waste
container.

o Waste Segregation:

o Do not mix this waste with other waste streams unless specifically instructed to do so by
your institution's environmental health and safety (EHS) office.

o Disposal Procedure:
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o Dispose of the chemical waste through your institution's EHS-approved hazardous waste
disposal program. Follow all local, state, and federal regulations for chemical waste

disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Acetyl-3,5-dimethyl Adamantane.

Property Value Source
CAS Number 40430-57-7 [1]
Molecular Formula C14H220 [1]
Molecular Weight 206.32 g/mol [1]

Visual Workflow and Logic Diagrams

The following diagrams, generated using Graphviz, illustrate the safe handling workflow and
the logical relationship between hazard identification and control measures.
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Caption: Workflow for the safe handling of 1-Acetyl-3,5-dimethyl Adamantane.
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Caption: Logical relationship of hazard identification and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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